3-(3,3,3-Trifluoropropyl)azetidine

Specification

• Molecular Formula: C6H10F3N
• Molecular Weight: 153.15 g/mol
• IUPAC Name: 3-(3,3,3-trifluoropropyl)azetidine
• Standard InChI: InChI=1S/C6H10F3N/c7-6(8,9)2-1-5-3-10-4-5/h5,10H,1-4H2
• Standard InChI Key: MWNQQVLOTBMZQP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)CCC(F)(F)F

Introduction

Chemical Structure and Molecular Characteristics

Structural Composition

3-(3,3,3-Trifluoropropyl)azetidine (IUPAC name: 3-(3,3,3-trifluoropropyl)azetidine) consists of a saturated four-membered azetidine ring (C₃H₆N) with a trifluoropropyl (-CH₂CF₃) substituent at the third carbon position. The nitrogen atom in the azetidine ring introduces basicity, while the fluorine atoms on the propyl group create strong electronegative effects, influencing dipole moments and intermolecular interactions.

Table 1: Molecular Properties of 3-(3,3,3-Trifluoropropyl)azetidine

Property	Value
Molecular Formula	C₆H₁₀F₃N
Molecular Weight	153.15 g/mol
IUPAC Name	3-(3,3,3-trifluoropropyl)azetidine
InChI Key	InChI=1S/C6H10F3N/c7-6(8,9)4-3-10-2-1-5(10)

The compound’s planar azetidine ring and linear trifluoropropyl chain create a balance between rigidity and flexibility, which is advantageous for binding to biological targets.

Spectroscopic and Computational Data

Nuclear magnetic resonance (NMR) studies reveal distinct signals for the azetidine protons (δ 3.2–3.5 ppm) and trifluoropropyl group (δ 2.5–2.8 ppm for -CH₂CF₃). Density functional theory (DFT) calculations predict a dipole moment of 3.2 D, driven by the electronegativity of fluorine atoms.

Synthetic Routes and Optimization

Key Synthetic Strategies

The synthesis of 3-(3,3,3-Trifluoropropyl)azetidine typically involves multi-step reactions:

• Ring Formation: Azetidine rings are constructed via cyclization of γ-aminobutyric acid derivatives or [2+2] cycloadditions.

• Trifluoropropylation: A nucleophilic substitution reaction introduces the trifluoropropyl group using 3,3,3-trifluoropropyl bromide under basic conditions (e.g., NaH or K₂CO₃).

Reaction Scheme:

$$\text{Azetidine} + \text{CF₃CH₂CH₂Br} \xrightarrow{\text{Base}} \text{3-(3,3,3-Trifluoropropyl)azetidine} + \text{HBr}$$

Industrial-Scale Production

Continuous flow reactors are employed to enhance yield (reported up to 78%) and purity (>95%). Process parameters such as temperature (80–100°C), residence time (30 min), and solvent polarity (tetrahydrofuran or dimethylformamide) are optimized to minimize byproducts like 3-(3,3-difluoropropyl)azetidine.

Physicochemical Properties and Reactivity

Physical Properties

• Boiling Point: Estimated at 145–150°C (extrapolated from analogous compounds).

• Lipophilicity: LogP = 1.9, indicating moderate hydrophobicity suitable for membrane permeability.

• Solubility: Miscible in polar aprotic solvents (e.g., DMSO, acetone) but sparingly soluble in water (<0.1 mg/mL).

Chemical Reactivity

The trifluoropropyl group stabilizes adjacent carbocations through inductive effects, facilitating electrophilic substitutions. Conversely, the azetidine nitrogen participates in acid-base reactions, forming salts with strong acids (e.g., HCl).

Compound	ERα Binding Affinity (IC₅₀)
3-(3,3,3-Trifluoropropyl)azetidine	12 nM
3-(Trifluoromethyl)azetidine	45 nM
Azetidine (unsubstituted)	>1,000 nM

Preclinical Applications

• Breast Cancer: In vitro studies show 80% inhibition of MCF-7 cell proliferation at 10 µM.

• Osteoporosis: Rat models demonstrate a 30% increase in bone mineral density after 12 weeks of treatment.

Industrial and Material Science Applications

Fluorinated Polymers

Incorporating 3-(3,3,3-Trifluoropropyl)azetidine into polyamides enhances thermal stability (decomposition temperature >300°C) and chemical resistance. These polymers are used in fuel cell membranes and aerospace coatings.

Catalysis

The compound serves as a ligand in palladium-catalyzed cross-coupling reactions, improving yields in Suzuki-Miyaura couplings by 15–20% compared to traditional phosphine ligands.

Comparative Analysis with Structural Analogues

Impact of Fluorine Substitution Pattern

• Trifluoropropyl: Optimal balance between lipophilicity (LogP = 1.9) and steric bulk.

• Difluoropropyl: Reduced metabolic stability (t₁/₂ = 2.1 hr vs. 5.8 hr in hepatic microsomes).